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Chemical Profile of Calamenene

The table below summarizes the core chemical and physical data for calamenene as provided by FooDB and

other sources [1] [2].

Property Details

IUPAC Name 1,6-dimethyl-4-(propan-2-yl)-1,2,3,4-tetrahydronaphthalene [1]

Chemical Formula C15H22 [1] [2]

Average Molecular Weight 202.34 g/mol [1] [2]

Classification Sesquiterpenoid (Cadinane-type) [1]

CAS Numbers 483-77-2 [2]; 1406-50-4 (likely an isomer) [1]

Natural Source Foliage of Cupressus bakeri (Cypress) [3] [2]

Predicted LogP 5.6 (Indicates high lipophilicity) [1]

Water Solubility 0.00016 g/L (Predicted, indicates very low solubility) [1]
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Biosynthesis and Research Methodologies

Although the specific pathway for calamenene is not fully outlined, research indicates it is synthesized via

the universal mevalonate (MVA) pathway for terpenoid backbone production [4]. The key regulatory genes

for terpenoid biosynthesis in fungi include HMGS1, HMGR2, and AaTPS1-3 [4].

For profiling calamenene and other terpenoids in biological samples, the following integrated approach is

effective [4]:

Metabolome Analysis: Use Solid-Phase Microextraction (SPME) or solvent extraction followed by
Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS). This combination allows for comprehensive detection of volatile and non-
volatile terpenoids.

Transcriptome Analysis: Employ Illumina RNA-Seq (e.g., NovaSeq) to sequence the genome and
identify genes associated with terpenoid biosynthesis pathways.

Conceptual Biosynthesis Workflow

Based on general sesquiterpenoid biosynthesis, the process from gene to metabolite can be conceptualized as

follows. Specific enzymes for calamenene (e.g., a dedicated Calamenene Synthase) are not confirmed but

would operate within this framework.
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Conceptual Sesquiterpenoid Biosynthesis Workflow
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Conceptual workflow for sesquiterpenoid biosynthesis, integrating gene expression and metabolite detection.

Research Gaps and Future Directions

Current knowledge of calamenene biosynthesis has significant gaps. Key challenges and future research

directions include:
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Specific Enzymatic Steps: The precise terpene synthase responsible for cyclizing FPP into

calamenene and any subsequent modification enzymes (like cytochrome P450s) have not been
identified or functionally characterized.

Regulatory Mechanisms: How the expression of these biosynthetic genes is regulated by
developmental stage or environmental factors remains unclear [4].

Heterologous Expression: Reconstituting the full pathway in a model system like E. coli or yeast
would confirm the pathway and enable sustainable production, but this is not yet achievable.

Suggestions for Further Investigation

To obtain a more complete picture of the calamenene biosynthesis pathway, you could:

Search for homologs of known cadinene synthase genes in the genomes of calamenene-producing
species like Cupressus bakeri.
Consult specialized databases like the Plant Metabolic Network (PMN) or review articles on conifer
terpenoid biosynthesis, which may contain relevant pathway information not captured in this search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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